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Compound of Interest

Compound Name: Barium di(ethanesulphonate)

Cat. No.: B15176592 Get Quote

Technical Guide: Barium di(ethanesulphonate)
CAS Number: 74113-46-5

Synonyms: ethanesulfonic acid,barium ethanesulfonate;ethanesulfonate;EINECS 277-716-7[1]

This document provides a comprehensive overview of the safety data and handling protocols

for Barium di(ethanesulphonate), intended for researchers, scientists, and professionals in

drug development.

Physicochemical Data
The following table summarizes the key physical and chemical properties of Barium
di(ethanesulphonate).
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Property Value Reference

Molecular Formula C4H10BaO6S2 Echemi

Molecular Weight 363.61 g/mol Echemi

Appearance No data available

Odor No data available

Melting Point No data available

Boiling Point No data available

Solubility No data available

Density No data available

Toxicological Information
The toxicity of barium compounds is largely dependent on their solubility, with soluble

compounds posing a greater risk.[2][3] While specific toxicological data for Barium
di(ethanesulphonate) is limited, information on soluble barium compounds provides guidance.

Ingestion of soluble barium compounds can lead to a range of adverse health effects.[4]
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Endpoint Observation Species Reference

Acute Oral Toxicity

Harmful if swallowed.

Ingestion of soluble

barium compounds

can cause

gastrointestinal

issues, muscular

tremors, and cardiac

irregularities.

Human

Acute Inhalation

Toxicity

Harmful if inhaled.

May cause respiratory

irritation.

Human

Skin

Corrosion/Irritation
No data available

Eye Damage/Irritation No data available

Carcinogenicity

No ingredient of this

product present at

levels greater than or

equal to 0.1% is

identified as probable,

possible or confirmed

human carcinogen by

IARC.

Experimental Protocols
Detailed experimental protocols for the toxicological assessment of Barium
di(ethanesulphonate) were not available in the searched literature. General methodologies for

assessing the acute toxicity of chemical substances are outlined in guidelines such as those

provided by the Organisation for Economic Co-operation and Development (OECD).

Safety and Handling
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Proper safety precautions are essential when handling any barium compound. The following

diagrams illustrate the recommended safety measures and first-aid procedures.
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Recommended Safety Precautions for Barium di(ethanesulphonate) Handling

Engineering Controls Personal Protective Equipment (PPE) Hygiene Practices

Ventilation Gloves Goggles Lab Coat Respirator Wash Hands No Food/Drink

Handling Procedure

Ensure adequate Wear Wear Wear If dust is generated After handling In work area

First-Aid Procedures for Barium di(ethanesulphonate) Exposure

Routes of Exposure & Immediate Actions

Exposure

Inhalation

If inhaled

Skin Contact

If on skin

Eye Contact

If in eyes

Ingestion

If swallowed

Fresh Air

Move to

Wash Skin

with soap and water

Rinse Eyes

cautiously with water

Medical Attention

Seek immediate

Seek Medical Advice

If symptoms persist If irritation occurs If irritation persists
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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